Cas no 1421014-43-8 ((S)-2-(Pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride)

• Product Name: (S)-2-(Pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride
• CAS No: 1421014-43-8
• MF: C₁₁H₁₃ClN₂S₂
• MW: 272.817318677902
• CID: 2173090
• Update Time: 2023-08-05

(S)-2-(Pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride
• (S)-2-(Pyrrolidin-3-ylthio)benzo[d]thiazole hydrochloride

• Inchi： 1S/C11H12N2S2.ClH/c1-2-4-10-9(3-1)13-11(15-10)14-8-5-6-12-7-8;/h1-4,8,12H,5-7H2;1H/t8-;/m0./s1
• InChI Key： WBEPTXODXIIRNJ-QRPNPIFTSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2S1)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles